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Compound of Interest

Compound Name: Oberadilol

Cat. No.: B051362

Oberadilol Technical Support Center

Welcome to the technical support center for Oberadilol. This resource is designed for
researchers, scientists, and drug development professionals to address common questions
and troubleshooting scenarios related to the batch-to-batch variability of Oberadilol, a
selective 32-adrenergic receptor antagonist.

Mechanism of Action

Oberadilol is a competitive antagonist of the beta-2 adrenergic receptor (32AR), a G-protein
coupled receptor (GPCR). In its canonical signaling pathway, agonist binding to the 2AR
activates the associated Gs protein, which in turn stimulates adenylyl cyclase to produce the
second messenger cyclic AMP (cAMP).[1][2][3] This leads to the activation of Protein Kinase A
(PKA) and subsequent downstream cellular responses, such as smooth muscle relaxation.[2]
[4] Oberadilol blocks this cascade by preventing agonist binding to the receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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